Cas no 578729-08-5 (Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate)

Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate is a brominated carbamate derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include a benzyloxycarbonyl (Cbz) protecting group and a 4-bromophenyl substituent, which enhance its utility in peptide synthesis and as an intermediate in medicinal chemistry. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The tert-butyl-like propan-2-yl group provides steric hindrance, improving stability during synthetic processes. This compound is particularly valued for its versatility in constructing complex molecules and its compatibility with standard deprotection conditions. Proper handling under inert atmospheres is recommended due to potential sensitivity to moisture or air.
Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate structure
578729-08-5 structure
Product Name:Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate
CAS No:578729-08-5
MF:C17H18BrNO2
MW:348.234323978424
MDL:MFCD21609561
CID:2833203
PubChem ID:22349879
Update Time:2025-10-22

Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-[2-(4-bromophenyl)propan-2-yl]carbamate
    • Benzyl [2-(4-bromophenyl)propan-2-yl]carbamate
    • DTXSID70625128
    • BenzylN-[2-(4-bromophenyl)propan-2-yl]carbamate
    • 578729-08-5
    • SCHEMBL6182357
    • Benzyl 2-(4-bromophenyl)propan-2-ylcarbamate
    • BS-29176
    • DB-208317
    • EN300-4605087
    • CS-0212069
    • MFCD21609561
    • 2-(Cbz-amino)-2-(4-bromophenyl)propane
    • Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate
    • MDL: MFCD21609561
    • Inchi: 1S/C17H18BrNO2/c1-17(2,14-8-10-15(18)11-9-14)19-16(20)21-12-13-6-4-3-5-7-13/h3-11H,12H2,1-2H3,(H,19,20)
    • InChI Key: IOHGBDDCFVCMRL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C)(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 347.05200
  • Monoisotopic Mass: 347.05209Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 470.9±38.0 °C at 760 mmHg
  • Flash Point: 238.6±26.8 °C
  • PSA: 41.82000
  • LogP: 4.81500
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate Security Information

Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB310281-1 g
Benzyl N-[2-(4-bromophenyl)propan-2-yl]carbamate; 95%
578729-08-5
1g
€178.00 2023-04-26
abcr
AB310281-5 g
Benzyl N-[2-(4-bromophenyl)propan-2-yl]carbamate; 95%
578729-08-5
5g
€450.00 2023-04-26
abcr
AB310281-10 g
Benzyl N-[2-(4-bromophenyl)propan-2-yl]carbamate; 95%
578729-08-5
10g
€756.00 2023-04-26
TRC
B233453-100mg
Benzyl N-[2-(4-bromophenyl)propan-2-yl]carbamate
578729-08-5
100mg
$ 64.00 2023-04-18
TRC
B233453-250mg
Benzyl N-[2-(4-bromophenyl)propan-2-yl]carbamate
578729-08-5
250mg
$ 75.00 2023-04-18
TRC
B233453-500mg
Benzyl N-[2-(4-bromophenyl)propan-2-yl]carbamate
578729-08-5
500mg
$ 87.00 2023-04-18
TRC
B233453-1g
Benzyl N-[2-(4-bromophenyl)propan-2-yl]carbamate
578729-08-5
1g
$ 98.00 2023-04-18
Enamine
EN300-4605087-0.05g
benzyl N-[2-(4-bromophenyl)propan-2-yl]carbamate
578729-08-5 95.0%
0.05g
$107.0 2025-03-15
Enamine
EN300-4605087-0.1g
benzyl N-[2-(4-bromophenyl)propan-2-yl]carbamate
578729-08-5 95.0%
0.1g
$112.0 2025-03-15
Enamine
EN300-4605087-0.25g
benzyl N-[2-(4-bromophenyl)propan-2-yl]carbamate
578729-08-5 95.0%
0.25g
$117.0 2025-03-15

Additional information on Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate

Comprehensive Overview of Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate (CAS No. 578729-08-5)

Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate (CAS No. 578729-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This carbamate derivative features a 4-bromophenyl group, which enhances its reactivity and potential applications in drug discovery. Researchers are increasingly exploring its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's carbamate moiety is a critical functional group, often leveraged in medicinal chemistry to improve metabolic stability and bioavailability. With the rising demand for small-molecule therapeutics, Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate has become a focal point in high-throughput screening campaigns. Its bromophenyl substituent also makes it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

In the context of green chemistry and sustainable practices, this compound aligns with the industry's shift toward atom-efficient and eco-friendly synthetic routes. Recent studies highlight its utility in catalyzed reactions, reducing the need for hazardous reagents. This aspect resonates with the growing consumer and regulatory emphasis on environmentally benign chemical processes.

Another area of interest is the compound's potential in material science. Its aromatic and aliphatic hybrid structure makes it a candidate for designing advanced polymers and liquid crystals. As the demand for high-performance materials surges in electronics and coatings, Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate could play a pivotal role in innovation.

From a commercial perspective, the compound's CAS No. 578729-08-5 serves as a unique identifier, ensuring precise procurement and regulatory compliance. Suppliers and manufacturers emphasize its high purity grades (e.g., >98%) to meet the stringent requirements of pharmaceutical GMP and research-grade applications. This aligns with the broader trend of quality-driven chemical sourcing in the life sciences sector.

In summary, Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate (CAS No. 578729-08-5) is a versatile compound with multifaceted applications. Its relevance spans drug discovery, sustainable synthesis, and material innovation, making it a subject of ongoing scientific and industrial exploration. As research advances, its role in addressing contemporary challenges in chemistry and biology is expected to expand further.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.